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Compound of Interest

Compound Name: IMP-1575

Cat. No.: B15136921

For Researchers, Scientists, and Drug Development Professionals

Introduction

IMP-1575 has emerged as a potent and selective inhibitor of Hedgehog acyltransferase
(HHAT), a crucial enzyme in the Hedgehog (Hh) signaling pathway.[1][2] Dysregulation of the
Hh pathway is implicated in various developmental disorders and cancers, making HHAT a
compelling therapeutic target. This document provides a comprehensive overview of the
physicochemical properties of IMP-1575, its mechanism of action, and detailed experimental
protocols for its characterization.

Physicochemical Properties

IMP-1575 is a synthetic small molecule with the following properties:
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Property Value Source
Molecular Formula C19H25N30S [2][3]
Molecular Weight 343.49 g/mol [2][3]

(R)-2-(isobutylamino)-1-(4-(6-
methylpyridin-2-yl)-6,7-

IUPAC Name ) ypy- ¥ o [2]
dihydrothieno[3,2-c]pyridin-

5(4H)-yl)ethan-1-one

0=C(N1CCC2=C([C@@H]1C

SMILES 3=NC(C)=CC=C3)C=CS2)CN [1]
Cc(c)C
Faint yellow to yellow orange

Appearance i [3114]
0i

Solubility 10 mM in DMSO [2]

] ] Not applicable (oil at room

Melting Point [31[4]

temperature)

Experimental data not readily
available in public literature.
Prediction of pKa for a

pKa molecule with multiple potential
ionization sites requires
specialized software and

experimental validation.

Storage Store at 2-8°C [3114]

Mechanism of Action: Inhibition of the Hedgehog
Signaling Pathway

IMP-1575 exerts its biological effect by directly inhibiting Hedgehog acyltransferase (HHAT).
HHAT is a membrane-bound O-acyltransferase responsible for the N-terminal palmitoylation of
Hedgehog proteins, such as Sonic Hedgehog (SHH).[5] This lipid modification is essential for
their signaling activity.
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IMP-1575 acts as a potent, competitive inhibitor of the palmitoyl-coenzyme A (Pal-CoA)
substrate for HHAT.[3][6] Cryo-electron microscopy studies have revealed that IMP-1575 binds
to the active site of HHAT, forming hydrogen bonds with key catalytic residues, including
Asp339 and His379.[6][7] This binding event physically blocks the access of Pal-CoA to the
active site, thereby preventing the palmitoylation of Hedgehog proteins.[6][7] The inhibition of

this crucial step disrupts the entire Hedgehog signaling cascade.
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Preparation

Prepare Reaction Mix:

Prepare serial dilution .
C)f IMP-1575 in DMSO] SHH Peptide + Pal-CoA

in Assay Buffer

Dilute IMP-1575
in Assay Buffer

ay Execution

Add diluted IMP-1575 or

DMSO to microplate wells

Pre-incubate to allow
inhibitor binding

Initiate reaction by
adding purified HHAT

Measure Fluorescence
Polarization kinetically

Data Analysis

Calculate initial
reaction rates

Plot % Inhibition vs.
[IMP-1575]

:

Determine IC50 value
by curve fitting

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [IMP-1575: A Technical Guide to its Physicochemical
Properties and Mechanism of Action]. BenchChem, [2025]. [Online PDF]. Available at:
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of-imp-1575]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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